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Compound of Interest

Compound Name: BRD6989

Cat. No.: B15610468 Get Quote

Essential Safety and Logistical Information for the Disposal of the CDK8/19 Inhibitor BRD6989

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical compounds are paramount to ensuring a secure laboratory environment

and maintaining regulatory compliance. This guide provides a procedural, step-by-step

approach to the proper disposal of BRD6989, a potent inhibitor of cyclin-dependent kinases 8

and 19 (CDK8/19). While a specific Safety Data Sheet (SDS) detailing the disposal of

BRD6989 is not readily available, the following procedures are based on established best

practices for the disposal of hazardous chemical waste in a laboratory setting.

Chemical and Physical Properties of BRD6989
A summary of the key quantitative data for BRD6989 is presented below. This information is

crucial for understanding the compound's characteristics and ensuring its proper handling and

storage prior to disposal.
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Property Value

Molecular Weight 264.33 g/mol

Chemical Formula C₁₆H₁₆N₄

CAS Number 642008-81-9

Purity ≥97% (HPLC)

IC₅₀ (CDK8) ~200 nM

EC₅₀ (IL-10 Production) Approximately 1 µM

Solubility Soluble to 20 mM in DMSO

Storage (Solid) Store at +4°C

Storage (In Solvent)
-80°C for up to 6 months; -20°C for up to 1

month

Experimental Protocol: Step-by-Step Disposal
Procedure
The disposal of BRD6989 must be managed as hazardous chemical waste. The following

protocol outlines a general workflow for its proper disposal in a research environment.

1. Waste Identification and Segregation:

All unused or expired BRD6989, whether in solid form or in solution, must be classified as

hazardous chemical waste.

Contaminated materials, including but not limited to pipette tips, vials, gloves, and bench

paper that have come into direct contact with BRD6989, must also be treated as hazardous

waste.

It is critical to segregate BRD6989 waste from other waste streams, such as biological or

radioactive waste, unless explicitly permitted by your institution's Environmental Health and

Safety (EHS) department.[1]
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2. Personal Protective Equipment (PPE):

Prior to handling BRD6989 for disposal, all personnel must wear appropriate PPE. This

includes, at a minimum, chemical-resistant gloves, safety glasses or goggles, and a

laboratory coat.[2]

3. Waste Containerization:

Select a waste container that is chemically compatible with BRD6989 and any solvents

used. The container must be robust, leak-proof, and have a secure screw-top cap.[3][4]

For liquid waste, ensure the container is shatter-resistant.

Do not overfill waste containers; leave at least 10% headspace to allow for expansion.

4. Labeling of Waste Containers:

Affix a "Hazardous Waste" label to the container before adding any waste.[5][6]

The label must clearly state the full chemical name, "BRD6989," and the approximate

concentration if it is in solution. Avoid using chemical formulas or abbreviations.[5]

Indicate the date when the first waste was added to the container.

5. Storage of Chemical Waste:

Store the sealed hazardous waste container in a designated and secure Satellite

Accumulation Area (SAA) within the laboratory.[3][7] This area should be away from general

lab traffic and clearly marked.

Ensure the storage area has secondary containment to mitigate spills.

Store incompatible waste types separately to prevent dangerous chemical reactions.[3]

6. Arranging for Waste Disposal:

Once the waste container is full or has been in storage for the maximum allowable time per

institutional guidelines, contact your institution's EHS or hazardous waste management office
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to schedule a pickup.

Provide the EHS office with all necessary documentation and information about the waste

stream as required by your institution's protocols.

Disposal Workflow for BRD6989
The following diagram illustrates the logical workflow for the proper disposal of BRD6989 in a

laboratory setting.

Step 1: Identify & Segregate
BRD6989 waste (solid, liquid, contaminated materials).

Step 2: Wear Appropriate PPE
(Gloves, Eye Protection, Lab Coat).

Step 3: Containerize Waste
Use a compatible, sealed, and leak-proof container.

Step 4: Label Container
'Hazardous Waste' with full chemical name and date.

Step 5: Store in Designated Area
Secure Satellite Accumulation Area with secondary containment.

Step 6: Schedule Waste Pickup
Contact institutional EHS for disposal.
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Disposal Workflow for BRD6989
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Disclaimer: The information provided in this document is intended as a general guide. All

laboratory personnel must adhere to the specific regulations and procedures established by

their institution and local governing bodies regarding hazardous waste disposal. Always consult

with your institution's Environmental Health and Safety (EHS) department for detailed

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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